Cas no 5916-94-9 (2,4-Pentadienal, 5-(2-furanyl)-)

• Product Name: 2,4-Pentadienal, 5-(2-furanyl)-
• CAS No: 5916-94-9
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 339643
• PubChem ID: 53792252
• Update Time: 2025-04-19

2,4-Pentadienal, 5-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienal, 5-(2-furanyl)-
• 5-(furan-2-yl)penta-2,4-dienal
• DTXSID80706699
• 5-(2-furanyl)-2,4-pentadienal
• SCHEMBL246801
• 5916-94-9

• Inchi： 1S/C9H8O2/c10-7-3-1-2-5-9-6-4-8-11-9/h1-8H
• InChI Key： FCQVZRUGHRQVRO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C=CC=CC=O

Computed Properties

• Exact Mass: 148.05244
• Monoisotopic Mass: 148.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21